Cas no 852171-04-1 (2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(3-fluorophenyl)acetamide)

• Product Name: 2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(3-fluorophenyl)acetamide
• CAS No: 852171-04-1
• Molecular Formula: C₁₉H₂₀FN₅O₃S
• Molecular Weight: 417.4572057724
• CID: 6496897

2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(3-fluorophenyl)acetamide Properties

Names and Identifiers

• 2-({6,8-dimethyl-5,7-dioxo-2-propyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(3-fluorophenyl)acetamide
• Acetamide, N-(3-fluorophenyl)-2-[(5,6,7,8-tetrahydro-6,8-dimethyl-5,7-dioxo-2-propylpyrimido[4,5-d]pyrimidin-4-yl)thio]-

• InChIKey： BRBSBGBKRWETPQ-UHFFFAOYSA-N
• Inchi： 1S/C19H20FN5O3S/c1-4-6-13-22-16-15(18(27)25(3)19(28)24(16)2)17(23-13)29-10-14(26)21-12-8-5-7-11(20)9-12/h5,7-9H,4,6,10H2,1-3H3,(H,21,26)
• SMILES： C(NC1=CC=CC(F)=C1)(=O)CSC1N=C(CCC)N=C2N(C)C(=O)N(C)C(=O)C2=1

Experimental Properties

• pka: 11.86±0.70(Predicted)
• Density: 1.42±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides